N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea

• IUPAC Name: 1-(4,6-dimethylpyridin-2-yl)-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C18H17N3S/c1-12-10-13(2)19-17(11-12)21-18(22)20-16-9-5-7-14-6-3-4-8-15(14)16/h3-11H,1-2H3,(H2,19,20,21,22)
• InChI Key: FOEOPBNDOUXJNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=S)NC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C18H17N3S
• Molecular Weight: 307.4 g/mol

Description

N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea (DMPNT) is a chemical compound with potential applications in scientific research. It is a thiourea derivative that has been synthesized and studied for its biochemical and physiological effects. In

Scientific Research Applications

N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea has been studied for its potential applications in scientific research. It has been used as a ligand in the synthesis of metal complexes for catalytic and biological studies. N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea has also been used as a fluorescent probe for the detection of metal ions in biological samples. Additionally, N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea has been studied for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

The exact mechanism of action of N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea is not fully understood. However, studies have suggested that it may act as a chelating agent, binding to metal ions and preventing their interaction with biological molecules. This could explain its potential as a fluorescent probe and anti-cancer agent.
Biochemical and Physiological Effects
N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea has been shown to have biochemical and physiological effects in various studies. It has been found to inhibit the growth of cancer cells in vitro, potentially through its ability to chelate metal ions. N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea has also been shown to have antioxidant properties, protecting cells from oxidative stress. Additionally, N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea has been studied for its potential as a therapeutic agent for neurodegenerative diseases, as it has been found to protect neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea is its potential as a fluorescent probe for the detection of metal ions in biological samples. It has also shown promise as an anti-cancer agent and therapeutic agent for neurodegenerative diseases. However, there are limitations to its use in lab experiments. N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea can be difficult to synthesize and purify, and its exact mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea. Further research is needed to fully understand its mechanism of action and potential applications in scientific research. N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea could be further studied as a potential therapeutic agent for neurodegenerative diseases, as well as a fluorescent probe for the detection of metal ions in biological samples. Additionally, the synthesis and purification methods for N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea could be optimized to improve its yield and purity.

Synthesis Methods

N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea can be synthesized through a multi-step process involving the reaction of 2-chloro-4,6-dimethylpyridine with sodium naphthylthiourea in the presence of a base. The resulting product is then purified through recrystallization. This method has been used by researchers to obtain N-(4,6-dimethyl-2-pyridinyl)-N'-1-naphthylthiourea in high yields and purity.